Cas no 338752-84-4 (2-(6-Chloro-3-Pyridazinyl)-2-(4-Methoxyphenyl)Acetonitrile)

• Product Name: 2-(6-Chloro-3-Pyridazinyl)-2-(4-Methoxyphenyl)Acetonitrile
• CAS No: 338752-84-4
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• MDL: MFCD00140696
• CID: 1068875
• PubChem ID: 5706837
• Update Time: 2025-04-20

2-(6-Chloro-3-Pyridazinyl)-2-(4-Methoxyphenyl)Acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloropyridazin-3-yl)-2-(4-methoxyphenyl)acetonitrile
• 2-(6-Chloro-3-pyridazinyl)-2-(4-methoxyphenyl)-acetonitrile
• 2-(6-chloro-3-pyridazinyl)-2-(4-methoxyphenyl)acetonitrile
• AC1NWJPQ
• CTK7C5170
• HMS2645M19
• MolPort-001-794-947
• Oprea1_581184
• SBB102228
• MFCD00140696
• MLS000696215
• 338752-84-4
• J-506163
• CS-0451349
• CHEMBL1480361
• SMR000333321
• DTXSID90420733
• AKOS005070584
• 5D-109
• 2-(6-Chloro-3-Pyridazinyl)-2-(4-Methoxyphenyl)Acetonitrile

• MDL： MFCD00140696
• Inchi： 1S/C13H10ClN3O/c1-18-10-4-2-9(3-5-10)11(8-15)12-6-7-13(14)17-16-12/h2-7,11H,1H3
• InChI Key： BNXJYNKMIAFMGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)C2C=CC(=CC=2)OC)N=N1

Computed Properties

• Exact Mass: 259.0512396g/mol
• Monoisotopic Mass: 259.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Melting Point: 130-132°C

2-(6-Chloro-3-Pyridazinyl)-2-(4-Methoxyphenyl)Acetonitrile Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles